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For Researchers, Scientists, and Cement Industry Professionals

This guide provides an objective comparison of the effects of two boron minerals, ulexite and

colemanite, on the properties of cement. The information presented is based on a synthesis of

experimental data from various research studies.

Introduction to Ulexite and Colemanite in Cement
Ulexite (NaCaB₅O₉·8H₂O) and colemanite (Ca₂B₆O₁₁·5H₂O) are boron-containing minerals

that are investigated for their potential as additives in cement production. Their incorporation

can modify the hydration process and influence the final properties of the cementitious matrix.

This guide explores their comparative effects on key cement properties such as setting time,

compressive strength, and soundness (expansion).

Comparative Analysis of Cement Properties
The addition of both ulexite and colemanite to Portland cement has distinct effects on its

performance. The following sections and tables summarize these effects based on available

experimental data.

Disclaimer: The quantitative data presented in the following tables are compiled from various

research papers that may have used different experimental setups, raw materials, and

methodologies. Therefore, the values should be considered indicative of general trends rather

than for direct, absolute comparison.
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Setting Time
Both ulexite and colemanite act as set retarders, prolonging the initial and final setting times of

cement. This property can be advantageous in applications requiring longer workability. Studies

indicate that ulexite is a more effective set retarder than colemanite.[1]

Table 1: Effect on Setting Time of Portland Cement

Mineral Additive (at
various %
replacements)

Initial Setting Time
(minutes)

Final Setting Time
(minutes)

Reference Study

Control (Plain

Cement)
120 - 150 180 - 240

Assumed typical

values

Ulexite
Significantly

prolonged

Significantly

prolonged
[1]

Colemanite Prolonged Prolonged [1]

Note: Specific numerical data for a direct side-by-side comparison from a single study is not

readily available in the reviewed literature. However, the qualitative consensus is that both

minerals retard the setting time, with ulexite having a more pronounced effect.

Compressive Strength
The incorporation of ulexite and colemanite generally leads to a reduction in the early-age

compressive strength of cement mortars. This is attributed to the retarding effect on the cement

hydration process. However, some studies suggest that at later ages, the compressive strength

can recover and in some cases, even surpass that of plain cement, depending on the

replacement level.

Table 2: Effect on Compressive Strength of Cement Mortar (MPa)
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Mineral
Additive (%
replacement)

7-Day Strength
(MPa)

28-Day
Strength (MPa)

90-Day
Strength (MPa)

Reference
Study

Control (Plain

Cement)
~30-40 ~40-55 ~50-65

Assumed typical

values

Ulexite
Lower than

control

Lower than or

comparable to

control

Data not

consistently

available

[1]

Colemanite (1-

1.5%)

Lower than

control

Lower than

control

Higher than

control
[2]

Colemanite (up

to 3%)
-

Significantly

improved
-

Colemanite (9%) -
Reduction

observed
-

Soundness (Expansion)
Both minerals have been shown to reduce the expansion of cement, which is a desirable

property for ensuring the long-term durability and stability of concrete structures.

Table 3: Effect on Autoclave Expansion of Cement

Mineral Additive Expansion (%) Reference Study

Control (Plain Cement) Varies -

Ulexite Reduced [1]

Colemanite Reduced [1]

Note: Quantitative data from a single comparative study is limited. The general finding is that

both minerals contribute to reduced expansion.

Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the evaluation of

cement properties.

Determination of Setting Time (ASTM C191)
This test method determines the time of setting of hydraulic cement by means of the Vicat

needle.

Apparatus: Vicat apparatus, conical ring mold, and a glass plate.

Procedure:

A cement paste of normal consistency is prepared.

The paste is molded in the conical ring and placed under the Vicat apparatus.

The Vicat needle is lowered onto the surface of the paste.

Initial Setting Time: The time elapsed between the initial contact of cement and water and

the time when the needle penetrates the paste to a depth of 25 mm is recorded as the

initial setting time.

Final Setting Time: The final setting time is the time elapsed until the needle, when gently

applied to the surface of the paste, leaves an impression but does not sink in.

Determination of Compressive Strength (ASTM C109)
This test method is used to determine the compressive strength of hydraulic cement mortars.

Apparatus: Cube molds (50 mm or 2-inch), tamping rod, and a compression testing machine.

Procedure:

Mortar is prepared by mixing cement, standard sand, and water in specified proportions.

The mortar is placed in the cube molds in two layers, and each layer is tamped a specified

number of times.

The molds are stored in a moist environment for 24 hours.
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After 24 hours, the hardened cubes are demolded and cured in water until the time of

testing.

At the specified age (e.g., 7, 28, or 90 days), the cubes are tested for compressive

strength by applying a compressive load at a specified rate until failure.

Determination of Autoclave Expansion (Soundness)
(ASTM C151)
This test method determines the autoclave expansion of hydraulic cement, which is an

indicator of its potential for delayed expansion.

Apparatus: Autoclave, length comparator, and specimen molds.

Procedure:

A neat cement paste is prepared and molded into small prismatic specimens.

The initial length of the specimens is measured using a length comparator.

The specimens are placed in an autoclave, which is then heated to a specified

temperature and pressure.

After a set period in the autoclave, the specimens are cooled, and their final length is

measured.

The autoclave expansion is calculated as the percentage change in length.

Visualization of Comparative Effects
The following diagram illustrates the logical flow of comparing the effects of ulexite and

colemanite on key cement properties.
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Caption: Comparative effects of Ulexite and Colemanite on cement properties.

Summary and Conclusion
Setting Time: Both ulexite and colemanite are effective set retarders, with ulexite exhibiting

a stronger retarding effect. This makes them suitable for applications where extended

workability is required.[1]

Compressive Strength: Both minerals tend to reduce the early-age compressive strength of

cement. However, colemanite, at certain replacement levels, has shown potential for

increased long-term strength.

Soundness: Both ulexite and colemanite contribute positively to the long-term durability of

cement by reducing expansion.[1]

The choice between ulexite and colemanite as a cement additive will depend on the specific

performance requirements of the final product. Ulexite may be preferred where a significant
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delay in setting time is the primary objective. Colemanite could be a viable option when a

balance between moderate set retardation and potential long-term strength enhancement is

desired. Further research with direct comparative studies under identical conditions is needed

to provide more definitive quantitative comparisons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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